Cas no 1427440-34-3 (methyl 4-bromo-3-chloro-5-methylbenzoate)

• Product Name: methyl 4-bromo-3-chloro-5-methylbenzoate
• CAS No: 1427440-34-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD23707509
• CID: 5576414
• PubChem ID: 99619859
• Update Time: 2025-08-03

methyl 4-bromo-3-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-chloro-5-methylbenzoate
• Benzoic acid, 4-bromo-3-chloro-5-methyl-, methyl ester

• MDL： MFCD23707509
• Inchi： 1S/C9H8BrClO2/c1-5-3-6(9(12)13-2)4-7(11)8(5)10/h3-4H,1-2H3
• InChI Key： ZFSKUMOQQAAPJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C)=C(Br)C(Cl)=C1

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 327.5±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-bromo-3-chloro-5-methylbenzoate

Methyl 4-Bromo-3-Chloro-5-Methylbenzoate (CAS No. 1427440-34-3): An Overview of Its Synthesis, Properties, and Applications

Methyl 4-bromo-3-chloro-5-methylbenzoate (CAS No. 1427440-34-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a chlorine atom, and a methyl group attached to a benzene ring. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial domains.

The synthesis of methyl 4-bromo-3-chloro-5-methylbenzoate typically involves multi-step processes that leverage well-established organic chemistry techniques. One common approach is the bromination and chlorination of a substituted benzoic acid followed by esterification with methanol. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In terms of physical properties, methyl 4-bromo-3-chloro-5-methylbenzoate is a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone but exhibits limited solubility in water. These properties make it suitable for various applications in organic synthesis and material science. For instance, its solubility in organic solvents facilitates its use as an intermediate in the preparation of more complex molecules.

The reactivity of methyl 4-bromo-3-chloro-5-methylbenzoate is influenced by its functional groups. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, making it useful for the synthesis of compounds with diverse substituents on the aromatic ring. The chlorine atom can also participate in various reactions, including electrophilic substitution and elimination processes. The methyl group provides steric hindrance and electronic effects that can influence the reactivity of adjacent functional groups.

In the field of medicinal chemistry, methyl 4-bromo-3-chloro-5-methylbenzoate has been explored as a potential lead compound for the development of new drugs. Its structural features make it an attractive candidate for modification through functional group manipulation to enhance biological activity or improve pharmacokinetic properties. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. For example, one study published in the Journal of Medicinal Chemistry reported that a series of substituted benzoates derived from methyl 4-bromo-3-chloro-5-methylbenzoate demonstrated significant inhibition of cancer cell proliferation in vitro.

Beyond medicinal applications, methyl 4-bromo-3-chloro-5-methylbenzoate has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable building block for the synthesis of polymers with tailored properties. For instance, researchers at the University of California have used this compound as a monomer to prepare copolymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and adhesives.

The environmental impact of methyl 4-bromo-3-chloro-5-methylbenzoate is an important consideration in its production and use. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable methods for its synthesis and disposal. Green chemistry principles are increasingly being applied to minimize environmental footprints associated with chemical processes involving this compound.

In conclusion, methyl 4-bromo-3-chloro-5-methylbenzoate (CAS No. 1427440-34-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features enable it to serve as an important intermediate in organic synthesis, a lead compound in drug discovery, and a building block for advanced materials. Ongoing research continues to uncover new applications and improve synthetic methodologies, further solidifying its importance in the chemical industry.